Cas no 2166964-19-6 (2-amino-5-chloro-4-(1-methylcyclopropyl)phenol)

• Product Name: 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol
• CAS No: 2166964-19-6
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 4638832
• Update Time: 2025-05-21

2-amino-5-chloro-4-(1-methylcyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol
• Phenol, 2-amino-5-chloro-4-(1-methylcyclopropyl)-

• Inchi： 1S/C10H12ClNO/c1-10(2-3-10)6-4-8(12)9(13)5-7(6)11/h4-5,13H,2-3,12H2,1H3
• InChI Key： BPLWETWGJIBTPJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=C(C2(C)CC2)C=C1N

Additional information on 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol

2-Amino-5-Chloro-4-(1-Methylcyclopropyl)Phenol: A Comprehensive Overview

The compound 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol, with the CAS number 2166964-19-6, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a chlorine atom, and a cyclopropyl substituent attached to a phenol ring. Recent studies have highlighted its potential applications in drug development and advanced materials synthesis.

The molecular structure of 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol is intriguing due to the presence of a cyclopropyl group, which introduces strain into the molecule and can influence its reactivity and stability. This structural feature has been exploited in various chemical reactions, including those involving nucleophilic aromatic substitution and radical-mediated processes. Researchers have demonstrated that the cyclopropyl group can act as a directing unit, facilitating selective reactions under specific conditions.

Recent advancements in synthetic methodology have enabled the efficient synthesis of 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise installation of the cyclopropyl substituent onto the phenol ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a valuable tool for large-scale production.

In terms of applications, 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol has shown promise in the development of novel pharmaceutical agents. Its ability to modulate enzyme activity and interact with biological targets makes it a candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits potent bioactivity in vitro, with selectivity for specific molecular pathways.

Beyond pharmacology, this compound has also found utility in materials science. Its unique electronic properties and structural rigidity make it an attractive candidate for use in organic electronics and advanced polymer systems. Researchers have explored its potential as a building block for constructing functional materials with tailored properties, such as semiconductors and stimuli-responsive polymers.

The latest research on 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol has focused on understanding its interaction with biological systems at the molecular level. Using advanced spectroscopic techniques and computational modeling, scientists have gained insights into its binding modes with proteins and nucleic acids. These findings have provided valuable information for rational drug design and optimization.

In conclusion, 2-amino-5-chloro-4-(1-methylcyclopropyl)phenol represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future scientific endeavors.